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Cat. No.: B082111 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Tributylmethylammonium methyl sulfate ([TBMN][MeSO₄]) is a quaternary ammonium-

based ionic liquid (IL) that has been investigated for its potential in post-combustion CO₂

capture.[1] Ionic liquids are a class of molten salts with low melting points, negligible vapor

pressure, and high thermal stability, making them attractive alternatives to traditional volatile

amine-based solvents for CO₂ scrubbing.[2] This document provides an overview of the

application of tributylmethylammonium methyl sulfate in CO₂ capture, including its physical

and chemical properties, experimental protocols for synthesis and CO₂ absorption

measurements, and data on its CO₂ solubility.

Chemical Structure:

Name: Tributylmethylammonium methyl sulfate

Synonyms: Methyltributylammonium methyl sulfate, [TBMN][MeSO₄][3]

CAS Number: 13106-24-6[3]

Molecular Formula: C₁₄H₃₃NO₄S[3]
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Molecular Weight: 311.48 g/mol [3]

Physical and Chemical Properties
Tributylmethylammonium methyl sulfate is typically a viscous liquid or a solid depending on

the temperature.[4] It is highly soluble in polar solvents and has a flash point of 179.5 °C.[4]

Property Value

Appearance Viscous liquid or solid

Molecular Formula C₁₄H₃₃NO₄S

Molecular Weight 311.48 g/mol

CAS Number 13106-24-6

Solubility Highly soluble in polar solvents

Flash Point 179.5 °C (closed cup)

Purity ≥95% (commercially available)

Impurities ≤0.5% water, ≤30 mg/kg chloride

Table 1: Physical and chemical properties of Tributylmethylammonium methyl sulfate.[4]

CO₂ Capture Performance
The solubility of CO₂ in tributylmethylammonium methyl sulfate has been experimentally

determined. A study measured the bubble-point pressures at various temperatures, indicating

that CO₂ solubility in this ionic liquid is significant.[1] The data shows that the solubility of CO₂

in [TBMN][MeSO₄] is higher than in the analogous imidazolium-based ionic liquid, 1-butyl-3-

methylimidazolium methylsulfate ([bmim][MeSO₄]).[1]
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Temperature (K)
Pressure (MPa) for
CO₂ Mole Fraction
of ~0.2

Pressure (MPa) for
CO₂ Mole Fraction
of ~0.4

Pressure (MPa) for
CO₂ Mole Fraction
of ~0.6

313 ~2.5 ~5.5 ~9.0

333 ~3.5 ~7.0 ~11.0

353 ~4.5 ~8.5 >12.0

368 ~5.0 ~9.5 >12.0

Table 2: Experimental CO₂ solubility data in Tributylmethylammonium methyl sulfate,

presented as the pressure required to achieve certain CO₂ mole fractions at different

temperatures. Data is estimated from graphical representations in the cited literature.[1]

Mechanism of CO₂ Capture
The capture of CO₂ by tributylmethylammonium methyl sulfate is primarily a physical

absorption process.[2] The CO₂ molecules are held within the free volume of the ionic liquid by

van der Waals forces and interact with the ions of the IL.[2] Theoretical studies on quaternary

ammonium-based ionic liquids suggest that the anion plays a significant role in the interaction

with CO₂, acting as a Lewis base to the Lewis acidic CO₂.[2][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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